Cas no 1361547-76-3 (2,4,5-Tris(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2,4,5-Tris(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361547-76-3
• MF: C₂₃H₈Cl₉N
• MW: 617.393317222595
• CID: 4965846
• Update Time: 2025-10-28

2,4,5-Tris(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Tris(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C23H8Cl9N/c24-9-1-14(27)21(15(28)2-9)12-7-20(23-18(31)5-11(26)6-19(23)32)33-8-13(12)22-16(29)3-10(25)4-17(22)30/h1-8H
• InChI Key： BEVADMWTQBQTEI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC(C2C(=CC(=CC=2Cl)Cl)Cl)=NC=C1C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 616.779448 g/mol
• Monoisotopic Mass: 612.785349 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 12.9
• Molecular Weight: 617.4

Additional information on 2,4,5-Tris(2,4,6-trichlorophenyl)pyridine

2,4,5-Tris(2,4,6-Trichlorophenyl)Pyridine: A Comprehensive Overview

2,4,5-Tris(2,4,6-trichlorophenyl)pyridine, also known by its CAS No. 1361547-76-3, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique molecular structure, which consists of a pyridine ring substituted with three trichlorophenyl groups at the 2, 4, and 5 positions. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable in diverse fields such as materials science, pharmacology, and advanced chemical synthesis.

The synthesis of 2,4,5-Tris(2,4,6-trichlorophenyl)pyridine involves a multi-step process that typically begins with the preparation of the trichlorophenyl group. This is achieved through chlorination reactions of phenol derivatives under controlled conditions. The subsequent substitution onto the pyridine ring requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly enhanced the efficiency of this synthesis pathway.

One of the most notable applications of this compound lies in its use as a precursor for advanced materials. Researchers have demonstrated that 2,4,5-Tris(2,4,6-trichlorophenyl)pyridine can be employed in the fabrication of high-performance polymers and organic semiconductors. These materials exhibit exceptional thermal stability and electronic properties, making them ideal for use in next-generation electronic devices such as flexible displays and organic light-emitting diodes (OLEDs). Recent studies have highlighted its potential in enhancing the charge transport properties of polymer blends through tailored molecular design.

In the field of pharmacology, this compound has shown promise as a lead molecule for drug discovery. Its trichlorophenyl substituents contribute to its lipophilicity and bioavailability profiles, which are critical factors in drug design. Preclinical studies have indicated that 2,4,5-Tris(2,4,6-trichlorophenyl)pyridine exhibits selective binding affinity to certain receptor systems, suggesting its potential utility in treating various therapeutic targets. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its pharmacokinetic properties further.

The environmental impact of 2,4,5-Tris(2,4,6-trichlorophenyl)pyridine has also been a subject of recent research interest. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. Advanced analytical techniques such as LC-MS/MS and GC-MS have been employed to monitor its presence in environmental samples. Regulatory agencies are closely monitoring these findings to ensure compliance with global safety standards.

In conclusion, 2,4,5-Tris(2,4,6-trichlorophenyl)pyridine) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions aimed at unlocking its full potential while ensuring sustainable practices in its production and use.